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molecular formula C12H9ClFNS B8345648 2-(2-Chloro-4-fluorophenylsulfanyl)aniline

2-(2-Chloro-4-fluorophenylsulfanyl)aniline

Cat. No. B8345648
M. Wt: 253.72 g/mol
InChI Key: GYGWPAHPJVPAJN-UHFFFAOYSA-N
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Patent
US07384967B2

Procedure details

2-(2-Chloro-4-fluorophenylsulfanyl)nitrobenzene (1.13 g, 80%) was prepared from 2-chloro-4-fluorothiophenol (0.89 g, 5.5 mmol) and 2-fluoronitrobenzene (0.71 g, 5.0 mmol) following the general procedure A. This compound was reduced to 2-(2-chloro-4-fluorophenylsulfanyl)aniline (0.76 g, 75%) following the general procedure B. N-[2-(2-Chloro-4-fluorophenylsulfanyl)phenyl]-N′-(thiazol-2-yl)urea (144 mg, 76%) was prepared from 2-(2-chloro-4-fluorophenylsulfanyl)aniline (126 mg, 0.5 mmol) and 2-aminothiazole (60 mg, 0.6 mmol) following the general procedure D.
Name
2-chloro-4-fluorothiophenol
Quantity
0.89 g
Type
reactant
Reaction Step One
Name
2-fluoronitrobenzene
Quantity
0.71 g
Type
reactant
Reaction Step One
Name
2-(2-chloro-4-fluorophenylsulfanyl)aniline
Quantity
126 mg
Type
reactant
Reaction Step Two
Name
2-aminothiazole
Quantity
60 mg
Type
reactant
Reaction Step Two
Name
2-(2-chloro-4-fluorophenylsulfanyl)aniline
Quantity
0.76 g
Type
reactant
Reaction Step Three
Name
2-(2-Chloro-4-fluorophenylsulfanyl)nitrobenzene
Yield
80%
Name
N-[2-(2-Chloro-4-fluorophenylsulfanyl)phenyl]-N′-(thiazol-2-yl)urea
Yield
76%

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:7]=[C:6]([F:8])[CH:5]=[CH:4][C:3]=1[SH:9].F[C:11]1[CH:16]=[CH:15][CH:14]=[CH:13][C:12]=1[N+:17]([O-:19])=[O:18].[Cl:20][C:21]1[CH:26]=[C:25]([F:27])[CH:24]=[CH:23][C:22]=1[S:28][C:29]1[CH:35]=[CH:34][CH:33]=[CH:32][C:30]=1[NH2:31].[NH2:36][C:37]1SC=[CH:40][N:41]=1>>[Cl:1][C:2]1[CH:7]=[C:6]([F:8])[CH:5]=[CH:4][C:3]=1[S:9][C:11]1[CH:16]=[CH:15][CH:14]=[CH:13][C:12]=1[N+:17]([O-:19])=[O:18].[Cl:20][C:21]1[CH:26]=[C:25]([F:27])[CH:24]=[CH:23][C:22]=1[S:28][C:29]1[CH:35]=[CH:34][CH:33]=[CH:32][C:30]=1[NH:31][C:40]([NH:41][C:37]1[S:9][CH:3]=[CH:2][N:36]=1)=[O:18]

Inputs

Step One
Name
2-chloro-4-fluorothiophenol
Quantity
0.89 g
Type
reactant
Smiles
ClC1=C(C=CC(=C1)F)S
Name
2-fluoronitrobenzene
Quantity
0.71 g
Type
reactant
Smiles
FC1=C(C=CC=C1)[N+](=O)[O-]
Step Two
Name
2-(2-chloro-4-fluorophenylsulfanyl)aniline
Quantity
126 mg
Type
reactant
Smiles
ClC1=C(C=CC(=C1)F)SC1=C(N)C=CC=C1
Name
2-aminothiazole
Quantity
60 mg
Type
reactant
Smiles
NC=1SC=CN1
Step Three
Name
2-(2-chloro-4-fluorophenylsulfanyl)aniline
Quantity
0.76 g
Type
reactant
Smiles
ClC1=C(C=CC(=C1)F)SC1=C(N)C=CC=C1

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
2-(2-Chloro-4-fluorophenylsulfanyl)nitrobenzene
Type
product
Smiles
ClC1=C(C=CC(=C1)F)SC1=C(C=CC=C1)[N+](=O)[O-]
Measurements
Type Value Analysis
AMOUNT: MASS 1.13 g
YIELD: PERCENTYIELD 80%
Name
N-[2-(2-Chloro-4-fluorophenylsulfanyl)phenyl]-N′-(thiazol-2-yl)urea
Type
product
Smiles
ClC1=C(C=CC(=C1)F)SC1=C(C=CC=C1)NC(=O)NC=1SC=CN1
Measurements
Type Value Analysis
AMOUNT: MASS 144 mg
YIELD: PERCENTYIELD 76%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.